N1-(2-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)ethyl)-N2-(3-nitrophenyl)oxalamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-N'-(3-nitrophenyl)oxamide
• InChI: InChI=1S/C20H17FN4O4S/c1-12-17(30-20(23-12)13-5-7-14(21)8-6-13)9-10-22-18(26)19(27)24-15-3-2-4-16(11-15)25(28)29/h2-8,11H,9-10H2,1H3,(H,22,26)(H,24,27)
• InChI Key: ATZCNGROIDSXRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)CCNC(=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H17FN4O4S
• Molecular Weight: 428.4 g/mol

Description

N1-(2-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)ethyl)-N2-(3-nitrophenyl)oxalamide is a useful research compound. Its molecular formula is C20H17FN4O4S and its molecular weight is 428.44. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Biochemical Applications

• Antifungal and Apoptotic Effects

  Triazole-oxadiazole compounds, sharing structural motifs with the compound , have been synthesized and evaluated for their antifungal and apoptotic activities against various Candida species. Compounds with similar structural elements demonstrated potent antifungal activity and non-toxicity against healthy cells, suggesting potential applications in developing antifungal agents (Çavușoğlu, B., Yurttaş, L., & Cantürk, Z., 2018).

• Cancer Research

  Derivatives with structures involving nitrophenyl and fluorophenyl groups have been explored for their cytotoxic activities against cancer cell lines. For example, compounds exhibiting potent inhibitory activity towards tyrosine kinases relevant to cancer treatment have been identified, highlighting the importance of such structural features in medicinal chemistry (Riadi, Y. et al., 2021).

• Selective Androgen Receptor Modulators (SARMs)

  Research into SARMs, which are explored for androgen-dependent diseases, has identified compounds with nitrophenyl and fluorophenyl groups as potent selective modulators. Such studies underscore the potential of structurally related compounds in therapeutic applications, especially for treating conditions like benign hyperplasia (Wu, D. et al., 2006).

Material Science and Optical Applications

• Optical Storage and Birefringence

  Research on azo polymers incorporating similar molecular fragments has demonstrated applications in reversible optical storage. The cooperative motion of polar side groups in these polymers leads to significant photoinduced birefringence, suggesting utility in optical data storage technologies (Meng, X. et al., 1996).

• Fluorescent Probes

  Compounds with nitrobenzoxadiazole (NBD) groups have been utilized as fluorescent probes for detecting superoxide and hydroxyl radicals, indicating their potential in biochemical assays and cellular imaging (Pou, S. et al., 1993).